Benzoic acid, 4-[(1E)-2-carboxy-1-propenyl]-, 1-methyl ester (9CI)
Benzoic acid, 4-[(1E)-2-carboxy-1-propenyl]-, 1-methyl ester (9CI)
Brand Name:
Vulcanchem
CAS No.:
187682-17-3
VCID:
VC0067952
InChI:
InChI=1S/C12H12O4/c1-8(11(13)14)7-9-3-5-10(6-4-9)12(15)16-2/h3-7H,1-2H3,(H,13,14)/b8-7+
SMILES:
CC(=CC1=CC=C(C=C1)C(=O)OC)C(=O)O
Molecular Formula:
C12H12O4
Molecular Weight:
220.22 g/mol
Benzoic acid, 4-[(1E)-2-carboxy-1-propenyl]-, 1-methyl ester (9CI)
CAS No.: 187682-17-3
Main Products
VCID: VC0067952
Molecular Formula: C12H12O4
Molecular Weight: 220.22 g/mol
CAS No. | 187682-17-3 |
---|---|
Product Name | Benzoic acid, 4-[(1E)-2-carboxy-1-propenyl]-, 1-methyl ester (9CI) |
Molecular Formula | C12H12O4 |
Molecular Weight | 220.22 g/mol |
IUPAC Name | (E)-3-(4-methoxycarbonylphenyl)-2-methylprop-2-enoic acid |
Standard InChI | InChI=1S/C12H12O4/c1-8(11(13)14)7-9-3-5-10(6-4-9)12(15)16-2/h3-7H,1-2H3,(H,13,14)/b8-7+ |
Standard InChIKey | YAIORIMGZLOSJB-BQYQJAHWSA-N |
Isomeric SMILES | C/C(=C\C1=CC=C(C=C1)C(=O)OC)/C(=O)O |
SMILES | CC(=CC1=CC=C(C=C1)C(=O)OC)C(=O)O |
Canonical SMILES | CC(=CC1=CC=C(C=C1)C(=O)OC)C(=O)O |
Synonyms | Benzoic acid, 4-[(1E)-2-carboxy-1-propenyl]-, 1-methyl ester (9CI) |
PubChem Compound | 10082189 |
Last Modified | Nov 11 2021 |
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